1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide

Specification

• CAS No.: 863752-20-9
• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 1-ethyl-5-methylpyrazole-3-carboxamide
• Standard InChI: InChI=1S/C7H11N3O/c1-3-10-5(2)4-6(9-10)7(8)11/h4H,3H2,1-2H3,(H2,8,11)
• Standard InChI Key: KHLHVDJWBMTGQY-UHFFFAOYSA-N
• SMILES: CCN1C(=CC(=N1)C(=O)N)C
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)N)C

Introduction

Chemical Identity and Basic Properties

1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide is a heterocyclic organic compound featuring a pyrazole core structure with specific functional group substitutions. The compound is characterized by the following key identifiers and physical properties:

Parameter	Value
CAS Registry Number	863752-20-9
Molecular Formula	C₇H₁₁N₃O
Molecular Weight	153.18 g/mol
IUPAC Name	1-ethyl-5-methyl-1H-pyrazole-3-carboxamide
MDL Number	MFCD29762561
Physical Appearance	Solid

The compound contains a pyrazole ring with an ethyl group at the N1 position, a methyl group at the C5 position, and a carboxamide (-CONH₂) group at the C3 position. This specific arrangement of functional groups contributes to its unique chemical behavior and potential biological activity.

Structural Features and Characteristics

Structural Composition

The molecular structure of 1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide consists of a five-membered pyrazole heterocyclic ring containing two adjacent nitrogen atoms. The compound's structure can be described through the following features:

• A pyrazole core (C₃H₃N₂) with positions numbered according to standard heterocyclic nomenclature

• An ethyl group (-CH₂CH₃) attached to the N1 position

• A methyl group (-CH₃) at the C5 position

• A carboxamide group (-CONH₂) at the C3 position

Related Isomers and Structural Analogs

An important structural isomer of this compound is 5-ethyl-1-methyl-1H-pyrazole-3-carboxamide (CAS: 863751-98-8), which features a similar molecular formula (C₇H₁₁N₃O) but with the ethyl and methyl groups in reversed positions. This positional isomerism can significantly affect the compound's physicochemical properties and biological activity profiles.

Physicochemical Properties

The physicochemical properties of 1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide influence its behavior in various environments and its potential applications. While specific experimental data for this exact compound is limited in the available sources, properties can be inferred from structurally similar pyrazole derivatives.

Property	Value or Description
Appearance	Solid at room temperature
Solubility	Likely soluble in organic solvents including methanol, ethanol, DMSO, and DMF; Limited water solubility
Stability	Generally stable under standard laboratory conditions
Storage Recommendations	Store in a cool, dry place away from strong oxidizing agents

Comparative Analysis with Related Compounds

Structural Relationships

To better understand 1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide, it is valuable to compare it with structurally related compounds:

Compound	CAS Number	Molecular Formula	Key Structural Difference
1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide	863752-20-9	C₇H₁₁N₃O	Reference compound
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid	50920-46-2	C₇H₁₀N₂O₂	Carboxylic acid instead of carboxamide
Ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate	50920-45-1	C₉H₁₄N₂O₂	Ethyl ester instead of carboxamide
5-Ethyl-1-methyl-1H-pyrazole-3-carboxamide	863751-98-8	C₇H₁₁N₃O	Positional isomer (ethyl and methyl groups reversed)
4-Amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide	89239-62-3	C₇H₁₂N₄O	Additional amino group at C4 position

This comparison illustrates how minor structural modifications can lead to a diverse family of pyrazole derivatives with potentially different properties and applications.

Property Comparison

The properties of these related compounds provide insights into the expected behavior of 1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide:

Property	1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid	1-Ethyl-5-methyl-1H-pyrazole-3-carboxamide	Ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
Molecular Weight	154.17 g/mol	153.18 g/mol	182.22 g/mol
Physical State	Solid	Solid	Likely liquid or low-melting solid
Melting Point	136-141°C	Not specifically reported	Not specifically reported
Hydrogen Bond Donors	1	2	0
Hydrogen Bond Acceptors	3	3	3

The carboxamide derivative would be expected to have increased hydrogen-bonding potential compared to the ester derivative but similar to the carboxylic acid.

Safety Aspect	Recommendation
Personal Protection	Use appropriate personal protective equipment including gloves, eye protection, and lab coat
Storage	Store in tightly closed containers in cool, dry, well-ventilated areas away from incompatible materials
Handling	Avoid dust formation, provide appropriate exhaust ventilation at places where dust is formed
Disposal	Dispose in accordance with local regulations for chemical waste

It is important to note that as a research chemical, comprehensive toxicological data may be limited, and the compound should be handled with appropriate caution.